Cas no 924873-80-3 (4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno2,3-bpyridin-3-amine)

• Product Name: 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno2,3-bpyridin-3-amine
• CAS No: 924873-80-3
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5428061
• Update Time: 2025-08-03

4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-amino-4-(4-methoxyphenyl)-6-thiophen-2-ylthieno[2,3-b]pyridin-2-yl]-morpholin-4-ylmethanone
• 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno2,3-bpyridin-3-amine

• Inchi： 1S/C23H21N3O3S2/c1-28-15-6-4-14(5-7-15)16-13-17(18-3-2-12-30-18)25-22-19(16)20(24)21(31-22)23(27)26-8-10-29-11-9-26/h2-7,12-13H,8-11,24H2,1H3
• InChI Key： XPPASANESSPHMP-UHFFFAOYSA-N
• SMILES： C(C1SC2=NC(C3SC=CC=3)=CC(C3=CC=C(OC)C=C3)=C2C=1N)(N1CCOCC1)=O

Additional information on 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno2,3-bpyridin-3-amine

Chemical Profile of 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno[2,3-bpyridin-3-amine and CAS No 924873-80-3

The compound identified by the chemical name 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno[2,3-bpyridin-3-amine and cataloged under the CAS number 924873-80-3 represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound encompasses multiple pharmacophoric elements, including aromatic rings, heterocyclic moieties, and functional groups that contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of a thieno[2,3-bpyridine core in this molecule suggests a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. The morpholine-4-carbonyl moiety further contributes to the compound's pharmacological profile by introducing a polar and basic functionality, which can interact favorably with biological receptors. Additionally, the incorporation of a thiophen-2-yl group enhances the molecule's lipophilicity, making it more suitable for membrane permeability and cellular uptake.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are pivotal for identifying new lead compounds. The structural features of 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno[2,3-bpyridin-3-amine align well with current trends in drug design, particularly those aimed at modulating enzyme activity and receptor interactions. For instance, the compound's ability to engage with targets such as kinases and G protein-coupled receptors (GPCRs) has been explored in preclinical studies. These interactions are critical for developing treatments against various diseases, including cancer and inflammatory disorders.

The CAS No 924873-80-3 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized nomenclature is essential for ensuring consistency in research communications and regulatory submissions. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to the core structure might influence biological activity. This approach has been instrumental in optimizing lead compounds for better pharmacokinetic profiles and reduced toxicity. The 4-methoxyphenyl group, for example, can be modified to fine-tune solubility and metabolic stability, while maintaining or enhancing binding affinity to therapeutic targets.

Recent advancements in analytical chemistry have enabled detailed characterization of this compound using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and conformational dynamics. Such data are essential for understanding how the molecule behaves in vitro and in vivo, which is crucial for evaluating its therapeutic potential.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting aberrant signaling pathways associated with diseases like cancer. The structural motifs present in 4-(4-methoxyphenyl)-2-(morpholine-4-carbonyl)-6-(thiophen-2-yl)thieno[2,3-bpyridin-3-amine make it a promising candidate for this purpose. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases involved in tumor growth and progression. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a single-agent or combination therapy.

In conclusion, the compound identified by CAS No 924873-80-3 represents a significant contribution to the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be developed with improved efficacy and safety profiles. The ongoing exploration of its pharmacological properties underscores its importance as a valuable asset in modern pharmaceutical research.